![molecular formula C8H6N2O B038260 Imidazo[1,2-a]pyridine-2-carbaldehyde CAS No. 118000-43-4](/img/structure/B38260.png)
Imidazo[1,2-a]pyridine-2-carbaldehyde
Overview
Description
Imidazo[1,2-a]pyridine-2-carbaldehyde is a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry . It has an empirical formula of C8H6N2O and a molecular weight of 146.15 .
Synthesis Analysis
The synthesis of Imidazo[1,2-a]pyridine-2-carbaldehyde involves various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .
Molecular Structure Analysis
The molecular structure of Imidazo[1,2-a]pyridine-2-carbaldehyde can be represented by the SMILES string O=Cc1cn2ccccc2n1 . The InChI representation is 1S/C8H6N2O/c11-6-7-5-10-4-2-1-3-8(10)9-7/h1-6H .
Chemical Reactions Analysis
Imidazo[1,2-a]pyridine-2-carbaldehyde can undergo various chemical reactions. For instance, it can be functionalized via radical reactions through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Physical And Chemical Properties Analysis
Imidazo[1,2-a]pyridine-2-carbaldehyde has a melting point of 115-120 °C . It is a solid substance .
Scientific Research Applications
Antituberculosis Agents
Imidazo[1,2-a]pyridine analogues have been developed as antituberculosis agents . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Antiulcer Agents
Imidazo[1,2-a]pyridine derivatives have been found to have antiulcer properties . This makes them potential candidates for the development of new drugs for treating ulcers .
Anticonvulsant Agents
These compounds have also been studied for their anticonvulsant properties . This could lead to the development of new treatments for conditions like epilepsy .
Antiprotozoal Agents
Imidazo[1,2-a]pyridine derivatives have shown antiprotozoal activity . This suggests they could be used in the treatment of diseases caused by protozoa .
Antifungal Agents
These compounds have demonstrated antifungal properties . This makes them potential candidates for the development of new antifungal drugs .
Antibacterial Agents
Imidazo[1,2-a]pyridine derivatives have been found to have antibacterial properties . This suggests they could be used in the development of new antibiotics .
Anticancer Agents
These compounds have shown anticancer activity . This could lead to the development of new treatments for various types of cancer .
Optoelectronic Devices
Imidazo[1,2-a]pyridine derivatives have been used in the development of optoelectronic devices . Their luminescent properties make them useful in this field .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridine-2-carbaldehyde has been recognized as a significant scaffold in medicinal chemistry due to its wide range of applications . It has been reported to exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) . Therefore, the primary targets of this compound are the bacterial cells causing tuberculosis.
Mode of Action
It is known that imidazo[1,2-a]pyridine analogues interact with their targets and cause changes that inhibit the growth of the bacteria . The structure-activity relationship, mode-of-action, and various scaffold hopping strategies have been discussed in the development of these compounds .
Biochemical Pathways
It is known that imidazo[1,2-a]pyridine analogues can affect various biochemical processes in the bacterial cells, leading to their death .
Pharmacokinetics
Other imidazo[1,2-a]pyridine analogues have shown promising pharmacokinetic profiles compatible with once-daily dosing .
Result of Action
The result of the action of Imidazo[1,2-a]pyridine-2-carbaldehyde is the inhibition of the growth of the tuberculosis bacteria. This leads to a reduction in the bacterial load, contributing to the treatment of tuberculosis .
properties
IUPAC Name |
imidazo[1,2-a]pyridine-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O/c11-6-7-5-10-4-2-1-3-8(10)9-7/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKKKBOZQZHBENG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90406890 | |
Record name | Imidazo[1,2-a]pyridine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90406890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Imidazo[1,2-a]pyridine-2-carbaldehyde | |
CAS RN |
118000-43-4 | |
Record name | Imidazo[1,2-a]pyridine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90406890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Imidazo[1,2-a]pyridine-2-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes Imidazo[1,2-a]pyridine-2-carbaldehyde a useful building block in organic synthesis?
A: Imidazo[1,2-a]pyridine-2-carbaldehyde is a versatile building block because its structure allows for diverse chemical modifications. The aldehyde group readily participates in reactions like the Knoevenagel condensation, enabling the formation of various substituted imidazo[1,2-a]pyridines. [, ]
Q2: Can you describe a specific example of how Imidazo[1,2-a]pyridine-2-carbaldehyde is used to synthesize more complex molecules?
A: One example is its reaction with malononitrile. This Knoevenagel condensation yields an intermediate product that can further react with different nucleophiles, leading to the formation of imidazo[1,2-a]pyridines bearing aminopyridinyl, chromenyl, or quinolinyl moieties. This method offers a simple and environmentally friendly approach to synthesize diverse imidazo[1,2-a]pyridine derivatives. []
Q3: The research mentions using water as a solvent in these reactions. What are the advantages of this approach?
A: Using water as a solvent offers several advantages, including reduced environmental impact and cost-effectiveness. Water is considered a green solvent because it is non-toxic and non-flammable. [] Additionally, conducting reactions in aqueous media can sometimes enhance reaction rates and simplify product isolation.
Q4: Are there any limitations to using Imidazo[1,2-a]pyridine-2-carbaldehyde in organic synthesis?
A4: While the provided research highlights the versatility of this compound, further research is needed to fully understand its limitations. Exploring its reactivity with a wider range of reagents and optimizing reaction conditions for different transformations would provide valuable insights for future applications.
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